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Compound of Interest

Compound Name: 3-Cyanopyridine

Cat. No.: B1664610 Get Quote

Introduction

3-Cyanopyridine, also known by its IUPAC name pyridine-3-carbonitrile and its common

synonym nicotinonitrile, is a versatile organic compound with the chemical formula C₆H₄N₂.[1] It

consists of a pyridine ring substituted with a nitrile group at the 3-position.[1][2] This compound

serves as a critical building block and intermediate in the synthesis of a wide array of

pharmaceuticals and agrochemicals.[3][4][5] Its significance in the pharmaceutical industry is

notably highlighted by its role as a precursor in the production of Niacinamide (Vitamin B3).[2]

[6] This guide provides a comprehensive overview of its chemical identity, properties, synthesis,

and applications for researchers, scientists, and drug development professionals.

Chemical Identity
Identifier Value

CAS Number 100-54-9[1][7]

IUPAC Name pyridine-3-carbonitrile[7]

Synonyms
Nicotinonitrile, 3-Pyridinecarbonitrile, Nicotinic

acid nitrile[7][8]

Molecular Formula C₆H₄N₂[1]

Molecular Weight 104.11 g/mol [1][7]

InChI Key GZPHSAQLYPIAIN-UHFFFAOYSA-N[7]

SMILES C1=CC(=CN=C1)C#N[7]
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Physicochemical Properties
The physical and chemical properties of 3-cyanopyridine are summarized in the table below. It

is a colorless to light yellow solid at room temperature.[1][9]

Property Value Reference

Appearance
White to light yellow crystalline

solid
[1][9][10]

Melting Point 48-52 °C [1]

Boiling Point 201-208 °C [1][11]

Density 1.159 g/cm³ [2]

Solubility
Soluble in water (140 g/L),

alcohol, ether, and benzene.
[7][10]

Vapor Pressure 0.296 mm Hg [2]

Flash Point 85 °C [10]

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of 3-cyanopyridine.
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Spectrum Type Key Data Points Reference

¹H NMR

(300 MHz, DMSO): Chemical

shifts at δ 9.22, 9.03, 8.47,

7.81 ppm.

[12]

¹³C NMR

(CDCl₃): Peaks observed at δ

116.3, 126.5, 134.0, 138.0,

138.4, 148.4 ppm.

[13]

IR Spectroscopy
Characteristic absorption for

C≡N stretch.
[7]

Mass Spectrometry
Molecular ion peak (M+) at m/z

104.
[7]

UV Spectroscopy

Max absorption (Cyclohexane):

265 nm (log ε= 3.35), 279 nm

shoulder (log ε= 2.63).

[7]

Synthesis of 3-Cyanopyridine
A common laboratory-scale synthesis of 3-cyanopyridine involves the dehydration of

nicotinamide using a strong dehydrating agent such as phosphorus pentoxide (P₂O₅).[11]

Experimental Protocol: Dehydration of Nicotinamide
Materials:

Nicotinamide (powered)

Phosphorus pentoxide

Ether or Acetone

Dry 1-L round-bottom flask

10-mm i.d. tube

80-cm air condenser
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125-ml Claisen flask (receiver)

Ice-salt bath

High-temperature burner (e.g., Fisher or Meker type)

Distillation apparatus

Procedure:

In a dry 1-liter round-bottom flask, place 100 g (0.82 mole) of powdered nicotinamide and

100 g (0.70 mole) of phosphorus pentoxide.[11]

Stopper the flask and shake thoroughly to mix the two powders.

Connect the flask via a 10-mm inner diameter tube to an 80-cm air condenser arranged for

distillation. Use a 125-ml Claisen flask immersed in an ice-salt bath as the receiver. It is

important that the end of the condenser is not constricted to prevent clogging by the solid

product.[11]

Reduce the pressure inside the apparatus to 15–20 mm Hg.

Heat the mixture with a large, free flame from a high-temperature burner. Move the flame

around to melt the material as rapidly as possible.[11]

Heat the mixture vigorously for 15–20 minutes, or until no more product distills over or the

foam reaches the top of the flask.[11]

Allow the apparatus to cool completely.

Rinse the product out of the condenser and tube with ether. Acetone can also be used for

better solubility.[11]

Add the ether solution to the distillate collected in the receiver.

Distill off the ether on a steam bath.
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Finally, distill the remaining product at atmospheric pressure using an air condenser. The 3-
cyanopyridine will boil at 205–208 °C.[11]

The expected yield is 71–72 g (83–84%). The product should have a melting point of 50–51

°C.[11]

Note on Residue Removal: The residue in the reaction flask can be removed by carefully

adding water, letting it stand overnight, and then washing it repeatedly with water.[11]
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Caption: Workflow for the synthesis of 3-cyanopyridine.
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Applications in Research and Drug Development
3-Cyanopyridine is a cornerstone intermediate in the pharmaceutical and agrochemical

industries due to its versatile chemical reactivity.[3][6][14]

Pharmaceutical Intermediate: It is a fundamental building block for a multitude of Active

Pharmaceutical Ingredients (APIs).[6] Its most prominent use is as a precursor for

Niacinamide (a form of Vitamin B3), which is essential for numerous metabolic processes in

the human body.[2][6] The nitrile group can be hydrolyzed to an amide, forming nicotinamide.

Drug Discovery Scaffolding: The pyridine ring and reactive nitrile group provide a scaffold for

medicinal chemists to construct complex molecules. It is used in the synthesis of drugs

targeting inflammatory conditions and various cancers.[5][14] For instance, novel 3-
cyanopyridine derivatives have been developed as inhibitors of survivin, a protein

overexpressed in many cancer cells, leading to the induction of apoptosis.[15]

Agrochemical Synthesis: In the agrochemical sector, 3-cyanopyridine is used to produce

pesticides and herbicides, such as Pymetrozine and 2-Chloronicotinic acid.[3][4]

Specialty Chemicals: It also finds application in the manufacturing of specialty chemicals,

dyes, and as a catalyst in certain organic reactions.[3]

The central role of 3-cyanopyridine as an intermediate is depicted in the following diagram.

Pharmaceuticals Agrochemicals Other Industries

3-Cyanopyridine
(Pyridine-3-carbonitrile)

Niacinamide (Vitamin B3)

Hydrolysis

Anti-Cancer Agents
(e.g., Survivin Inhibitors)

Derivatization

Anti-Inflammatory Drugs

Derivatization

Pymetrozine 2-Chloronicotinic Acid Other Herbicides/
Pesticides Dyes Catalysts
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Caption: Role of 3-Cyanopyridine as a key chemical intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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